Cas no 922725-75-5 (2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-diiodo-)

• Product Name: 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-diiodo-
• CAS No: 922725-75-5
• MF: C₂₀H₁₀I₂S₅
• MW: 664.427342891693
• CID: 739427
• PubChem ID: 71446206
• Update Time: 2025-04-19

2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-diiodo- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-diiodo-
• 2,5-bis[5-(5-iodothiophen-2-yl)thiophen-2-yl]thiophene
• 922725-75-5
• DTXSID40854701
• 1~5~,5~5~-Diiodo-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~-quinquethiophene

• Inchi： 1S/C20H10I2S5/c21-19-9-7-17(26-19)15-5-3-13(24-15)11-1-2-12(23-11)14-4-6-16(25-14)18-8-10-20(22)27-18/h1-10H
• InChI Key： BXDPGVZWQVDQBG-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2=CC=C(C3=CC=C(C4=CC=C(C5=CC=C(S5)I)S4)S3)S2)S1

Computed Properties

• Exact Mass: 663.74755g/mol
• Monoisotopic Mass: 663.74755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 141Ų